2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-cyclopenta[b]indol-4-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H18N2OS/c21-18(19-11-13-5-4-10-22-13)12-20-16-8-2-1-6-14(16)15-7-3-9-17(15)20/h1-2,4-6,8,10H,3,7,9,11-12H2,(H,19,21)
• InChI Key: OJSVRGDZZHIROK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C3=CC=CC=C23)CC(=O)NCC4=CC=CS4
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(thiophen-2-ylmethyl)acetamide is a chemical compound that has been the focus of scientific research in recent years. This compound has shown potential as a therapeutic agent due to its unique properties and mechanism of action. In

Scientific Research Applications

Heterocyclic Compound Synthesis and Antitumor Activity

• The synthesis of heterocyclic derivatives from compounds related to the one has shown promising antitumor activities. For instance, the reaction of certain key precursors with various chemical reagents has led to the production of derivatives comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. These compounds have demonstrated significant antiproliferative activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268), suggesting their potential as antitumor agents (Shams et al., 2010).

Antimicrobial Applications

• Similar compounds have been synthesized and evaluated for their potential as antimicrobial agents. The synthesis of N-aryl-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamides, for example, has shown promising antimicrobial activities against Gram-negative bacteria, Gram-positive bacteria, and yeast, highlighting their potential in addressing microbial resistance (Shruthi et al., 2015).

Molecular Docking and Design for Anti-inflammatory Drugs

• The design and synthesis of novel compounds, including indole acetamide derivatives, have been explored for their anti-inflammatory properties. Molecular docking analyses targeting cyclooxygenase domains suggest potential applications in developing new anti-inflammatory drugs (Al-Ostoot et al., 2020).

Synthesis of Diverse Heterocyclic Compounds

• Research has also focused on the synthesis of a broad range of heterocyclic compounds using related precursors. These studies aim to create structurally diverse libraries of compounds for various biological applications, including as antimicrobial and antitumor agents. The versatility of these synthetic approaches allows for the exploration of new therapeutic agents (Roman, 2013).